Cas no 94134-04-0 (Benzoic acid,2-[(3,7-dimethyloctylidene)amino]-, methyl ester)

• Product name: Benzoic acid,2-[(3,7-dimethyloctylidene)amino]-, methyl ester
• CAS No: 94134-04-0
• MF: C₁₈H₂₇NO₂
• MW: 289.41248
• CID: 813284
• PubChem ID: 3023658

Benzoic acid,2-[(3,7-dimethyloctylidene)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(3,7-dimethyloctylidene)amino]-, methyl ester
• methyl 2-(3,7-dimethyloctylideneamino)benzoate
• methyl 2-[(3,7-dimethyloctylidene)amino]benzoate
• 94134-04-0
• DTXSID801238113
• EINECS 302-770-6
• Methyl 2-((3,7-dimethyloctylidene)amino)benzoate
• NS00065222

• Inchi： InChI=1S/C18H27NO2/c1-14(2)8-7-9-15(3)12-13-19-17-11-6-5-10-16(17)18(20)21-4/h5-6,10-11,13-15H,7-9,12H2,1-4H3
• InChI Key： BHHAGTCBFIQRCK-UHFFFAOYSA-N
• SMILES： CC(C)CCCC(C)CC=NC1=CC=CC=C1C(=O)OC

Computed Properties

• Exact Mass: 289.204179104g/mol
• Monoisotopic Mass: 289.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 5.1